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Compound of Interest

Compound Name: 2,2-Diethoxyethylamine

Cat. No.: B048651

Technical Guide: Physical Properties of 2,2-
Diethoxyethylamine

This technical guide provides an in-depth overview of the key physical properties of 2,2-
diethoxyethylamine, specifically its boiling point and density. The information is intended for
researchers, scientists, and professionals in drug development who utilize this compound in
their work. This document includes a summary of its physical data, detailed experimental
protocols for property determination, and a visualization of the compound-property relationship.

Core Physical Properties

2,2-Diethoxyethylamine, also known as aminoacetaldehyde diethyl acetal, is a colorless liquid
with the chemical formula CeH1sNO2.[1][2] It serves as a valuable synthetic intermediate in the
preparation of various chemical compounds.[1][3]

Quantitative Data Summary

The boiling point and density of 2,2-diethoxyethylamine have been reported in various
sources. A summary of these values is presented in the table below for easy reference and
comparison.
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Physical Property Value Conditions Citations
- . at standard
Boiling Point 162-163 °C ] [L1[3N41051617]
atmospheric pressure
at standard
163 °C _ [2][8]
atmospheric pressure
at standard
161-163 °C _
atmospheric pressure
436.2 K (163.05 °C) Not specified 9]
Density 0.916 g/mL at 25 °C [51[71110]
0.916 g/cm? Not specified [4]
0.9152 g/cm3 Not specified [2]
Specific Gravit
0.92 P Y [8]
(20/20)

Experimental Protocols

Accurate determination of physical properties is crucial for the proper handling, application, and

process design involving chemical compounds. Standardized methods ensure reproducibility

and comparability of data.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.[2][9] For volatile organic liquids like 2,2-

diethoxyethylamine, the distillation range method is a standard approach.

Method: ASTM D1078 - Standard Test Method for Distillation Range of Volatile Organic Liquids

This method is suitable for liquids with boiling points between 30 and 350 °C that are

chemically stable during distillation.[1][8]

Apparatus:
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Distillation flask

Condenser

Heating source (e.g., heating mantle)

Calibrated thermometer or temperature sensor

Graduated cylinder for collecting the distillate
Procedure:
o A measured volume of the liquid sample is placed in the distillation flask.

o The apparatus is assembled, ensuring the thermometer bulb is correctly positioned to
measure the vapor temperature.

o The sample is heated, and the temperature at which the first drop of condensate falls from
the condenser is recorded as the initial boiling point.

e Heating is continued at a regulated rate, and the temperature is observed as the distillation
proceeds.

o The temperature at which the last of the liquid evaporates from the bottom of the flask is
recorded as the dry point.

e The boiling range is reported, which provides an indication of the substance's purity.

A simpler, micro-scale method often used in research labs is the capillary method.[2][11] In this
technique, a small amount of the liquid is heated in a tube along with an inverted capillary tube.
The temperature at which a steady stream of bubbles emerges from the capillary, and upon
cooling, the liquid just begins to enter the capillary, is taken as the boiling point.[2][12]

Determination of Density

Density is a fundamental physical property defined as mass per unit volume. For liquids,
several methods are available for accurate density measurement.
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Method: ASTM D4052 - Standard Test Method for Density, Relative Density, and API Gravity of
Liquids by Digital Density Meter

This method is widely used for petroleum products and other liquids and offers high precision.

[3]141(5]

Principle: The method utilizes an oscillating U-tube. A small volume of the liquid sample
(approximately 1-2 mL) is introduced into a temperature-controlled U-tube.[5][13] The change
in the oscillation frequency of the tube caused by the mass of the sample is measured. This
frequency change is then used with calibration data to determine the density of the liquid.[5]

Procedure:

The digital density meter is calibrated using certified reference standards (e.g., dry air and
pure water).

The sample is injected into the oscillating U-tube, ensuring no air bubbles are present.[3]

The instrument measures the oscillation period and calculates the density at the specified
temperature.

The result is displayed digitally.
Other common methods for determining the density of a liquid include the use of:

o Pycnometers: A glass flask with a precisely known volume. The density is calculated from the
mass of the liquid that fills the pycnometer.[14]

o Hydrometers: A weighted, sealed glass tube that floats in the liquid. The density is read from
a calibrated scale on the stem of the hydrometer at the point where the liquid surface meets
it.[14]

Logical Relationship Visualization

The following diagram illustrates the direct relationship between the chemical compound, 2,2-
diethoxyethylamine, and its fundamental physical properties.
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Caption: Relationship between 2,2-diethoxyethylamine and its physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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